Cas no 888222-13-7 (1-N-Boc-5-Bromo-3-spiro(N'-cbZ-piperidin-4-yl)indoline)

• Product Name: 1-N-Boc-5-Bromo-3-spiro(N'-cbZ-piperidin-4-yl)indoline
• CAS No: 888222-13-7
• MF: C₂₅H₂₉BrN₂O₄
• MW: 501.412766218185
• CID: 6797640
• PubChem ID: 90124325
• Update Time: 2025-10-29

1-N-Boc-5-Bromo-3-spiro(N'-cbZ-piperidin-4-yl)indoline Chemical and Physical Properties

Names and Identifiers

• DTXSID701112685
• MFCD26405815
• F95911
• 1-(1,1-Dimethylethyl) 1a(2)-(phenylmethyl) 5-bromospiro[3H-indole-3,4a(2)-piperidine]-1,1a(2)(2H)-dicarboxylate
• SCHEMBL15676881
• 888222-13-7
• 1-benzyl 1-tert-butyl 5-bromo-1,2-dihydrospiro[indole-3,4-piperidine]-1,1-dicarboxylate
• 1-N-Boc-5-Bromo-3-spiro(N'-cbZ-piperidin-4-yl)indoline

• Inchi： 1S/C25H29BrN2O4/c1-24(2,3)32-23(30)28-17-25(20-15-19(26)9-10-21(20)28)11-13-27(14-12-25)22(29)31-16-18-7-5-4-6-8-18/h4-10,15H,11-14,16-17H2,1-3H3
• InChI Key： JTTXLEFSWJCMGI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1(CN2C(=O)OC(C)(C)C)CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 500.13107g/mol
• Monoisotopic Mass: 500.13107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 1-N-Boc-5-Bromo-3-spiro(N'-cbZ-piperidin-4-yl)indoline

Compound CAS No 888222-13-7: 1-N-Boc-5-Bromo-3-spiro(N'-cbZ-piperidin-4-yl)indoline

The compound CAS No 888222-13-7, also known as 1-N-Boc-5-Bromo-3-spiro(N'-cbZ-piperidin-4-yl)indoline, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

The molecular structure of this compound is characterized by the presence of an indoline ring system, which serves as the core framework. The indoline moiety is substituted with several functional groups, including a bromine atom at the 5-position, a Boc (tert-butoxycarbonyl) group at the N-position, and a spiro-linked piperidine ring substituted with a cbZ (carbobenzyloxy) group at the 3-position. These substituents contribute to the compound's versatility and reactivity, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of spiro compounds like 1-N-Boc-5-Bromo-3-spiro(N'-cbZ-piperidin-4-yl)indoline in drug design. The spiro linkage introduces rigidity into the molecule, which can enhance binding affinity to target proteins. Additionally, the presence of electron-withdrawing groups such as bromine and cbZ enhances the molecule's electronic properties, making it suitable for various biological assays.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and protecting group strategies. The use of Boc and cbZ protecting groups ensures precise control over the reactivity of amino groups during synthesis. Researchers have optimized these protocols to achieve high yields and purity levels, making this compound accessible for further studies.

One of the most exciting applications of this compound lies in its potential as a lead molecule for anti-cancer drug development. Indoline-based compounds have been shown to exhibit anti-proliferative activity against various cancer cell lines. The bromine substituent in this compound can serve as a site for further functionalization, enabling researchers to explore its efficacy against specific cancer targets.

Beyond medicinal chemistry, this compound has also found relevance in materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers are actively investigating its electronic properties to assess its suitability for these applications.

In conclusion, CAS No 888222-13-7, or 1-N-Boc-5-Bromo-3-spiro(N'-cbZ-piperidin-4-yl)indoline, represents a versatile platform for exploring new frontiers in organic synthesis and material development. With its unique structure and promising properties, this compound continues to be a focal point for scientific innovation across multiple disciplines.